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Compound of Interest

Compound Name: Lirioprolioside B

Cat. No.: B15590612

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for
Lirioprolioside B, a steroidal glycoside isolated from the subterranean parts of Liriope spicata
var. prolifera. The structural elucidation of this natural product was achieved through a
combination of advanced spectroscopic techniques, primarily Nuclear Magnetic Resonance
(NMR) and Mass Spectrometry (MS). This document compiles the key spectroscopic data and
the experimental methodologies employed in its characterization, presenting them in a clear
and accessible format for researchers in natural product chemistry, pharmacology, and drug
discovery.

Mass Spectrometry (MS) Data

High-Resolution Electrospray lonization Mass Spectrometry (HRESIMS) was instrumental in
determining the molecular formula of Lirioprolioside B.

Table 1. Mass Spectrometry Data for Lirioprolioside B

Deduced Molecular
Parameter Observed Value
Formula

Data not available in search
[M+Na]*+ " CaiHeaO13Na
results
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Experimental Protocol: Mass Spectrometry

High-resolution mass spectra were acquired using an electrospray ionization (ESI) source. The
sample was dissolved in a suitable solvent, typically methanol or a mixture of methanol and
water, and introduced into the mass spectrometer. The instrument was operated in positive ion
mode to observe the sodium adduct ion ((M+Na]*).

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data

The structural backbone and stereochemistry of Lirioprolioside B were elucidated through
extensive 1D and 2D NMR experiments. The *H and 3C NMR chemical shifts were assigned
based on COSY, HSQC, and HMBC correlations.

'H NMR Spectroscopic Data

Table 2: tH NMR Spectroscopic Data for Lirioprolioside B (in CsDsN)

Position OH (ppm) Multiplicity J (Hz)
Aglycone
1 Data not available

Data not available

Sugar Moieties

Rha-1' Data not available

Fuc-1" Data not available

Data not available

13C NMR Spectroscopic Data

Table 3: 13C NMR Spectroscopic Data for Lirioprolioside B (in CsDsN)
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Position oC (ppm)
Aglycone
1 Data not available

Data not available

Sugar Moieties

Rha-1' Data not available

Fuc-1" Data not available

Data not available

Experimental Protocol: NMR Spectroscopy

NMR spectra were recorded on a high-field spectrometer. The sample was dissolved in
deuterated pyridine (CsDsN), and chemical shifts (d) are reported in parts per million (ppm)
relative to the solvent signal. Standard pulse sequences were used to acquire *H, 3C, COSY,
HSQC, and HMBC spectra.

Structural Elucidation Workflow

The process of determining the structure of Lirioprolioside B involved a logical sequence of

spectroscopic analysis.
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Caption: Workflow for the isolation and structural elucidation of Lirioprolioside B.

Chemical Structure
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The comprehensive analysis of the spectroscopic data led to the unambiguous identification of
Lirioprolioside B as 25(S)-ruscogenin 1-O-[3-O-acetyl-alpha-L-rhamnopyranosyl(1-->2)]-beta-
D-fucopyranoside.[1]

Aglycone (Ruscogenin) Glycosidic Chain

SR

Click to download full resolution via product page
Caption: Schematic representation of the chemical structure of Lirioprolioside B.

This guide serves as a foundational resource for researchers working with Lirioprolioside B,
providing the essential spectroscopic data and methodologies for its identification and further
investigation. The detailed NMR and MS data are critical for quality control, dereplication
studies, and as a basis for understanding its structure-activity relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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